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Compound of Interest

Compound Name: Citalopram

Cat. No.: B1669093 Get Quote

For immediate implementation, this document provides essential safety and logistical guidance

for the handling and disposal of Citalopram in a laboratory setting. As a selective serotonin

reuptake inhibitor (SSRI), Citalopram requires careful management due to its potential health

hazards. Adherence to these procedures is critical for ensuring personnel safety, environmental

protection, and regulatory compliance.

Citalopram hydrobromide is classified as a hazardous substance. It is harmful if swallowed,

may cause drowsiness or dizziness, is suspected of damaging an unborn child, and is harmful

to aquatic life with long-lasting effects.[1][2] Therefore, rigorous safety protocols are mandatory.

Hazard Summary
The primary hazards associated with Citalopram are summarized below, based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) alt text Warning
H302: Harmful if

swallowed.[1][2][3][4]

Reproductive Toxicity alt text Warning

H361d: Suspected of

damaging the unborn

child.[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

alt text Warning

H336: May cause

drowsiness or

dizziness.[1]

Hazardous to the

Aquatic Environment

(Chronic)

None No Signal Word

H412: Harmful to

aquatic life with long

lasting effects.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and most critical barrier to exposure.[5] The following

PPE is required when handling Citalopram powder or solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://fr.cpachem.com/msds?num=SB37770&dnl=sd_-_Citalopram_hydrobromide_CAS_59729-32-7_EC_261-890-6_%28SB37770%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/14572m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqcXJ6cmlqMWE0cmpybjBheTNpZzF5eDM2czZmIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTk3MjktMzItN19NU0lLNzUwX0NpdGFsb3ByYW0gaHlkcm9icm9taWRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzU5NzI5LTMyLTdfTVNJSzc1MF9DaXRhbG9wcmFtJTIwaHlkcm9icm9taWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--b705b6fc41f78486352318bae2690ed49258f5ee/59729-32-7_MSIK750_Citalopram%20hydrobromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC462310010&productDescription=CITALOPRAM+HYDROBROMIDE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB37770&dnl=sd_-_Citalopram_hydrobromide_CAS_59729-32-7_EC_261-890-6_%28SB37770%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/14572m.pdf
https://fr.cpachem.com/msds?num=SB37770&dnl=sd_-_Citalopram_hydrobromide_CAS_59729-32-7_EC_261-890-6_%28SB37770%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB37770&dnl=sd_-_Citalopram_hydrobromide_CAS_59729-32-7_EC_261-890-6_%28SB37770%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/14572m.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/product/b1669093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Hands Double Gloves

Wear two pairs of powder-free

nitrile gloves.[6][7] The inner

glove should be tucked under

the gown cuff, and the outer

glove should go over the cuff.

[8] Change the outer glove

immediately if contaminated, or

every 30-60 minutes during

extended handling.[5]

Body Protective Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.[8]

Eyes/Face Safety Goggles & Face Shield

Chemical safety goggles are

mandatory.[6] A full face shield

should be used in addition to

goggles when there is a risk of

splashes or aerosol

generation.[6]

Respiratory Respirator

For handling powders or when

dust may be generated, a

NIOSH/MSHA or European

Standard EN 149 approved

particulate respirator is

necessary.[4][6] Surgical

masks offer insufficient

protection.[5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Citalopram minimizes the risk of exposure.

Step 1: Preparation and Engineering Controls
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Designated Area: Handle Citalopram only in a designated area, such as a chemical fume

hood or a ventilated enclosure, to ensure adequate ventilation.[3][4]

Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

containers) and waste disposal bags are within the containment area.

Don PPE: Put on all required PPE in the correct order (gown, inner gloves, respirator,

goggles, face shield, outer gloves).

Step 2: Handling the Compound

Avoid Dust: Minimize the generation of dust when handling the solid form.[6] Do not cut, drill,

or grind containers that may hold residual dust.[6]

Prudent Practices: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or

smoke in the handling area.[2][3]

Labeling: Ensure all containers holding Citalopram are clearly labeled.

Step 3: Decontamination and Doffing PPE

Clean Equipment: Decontaminate all non-disposable equipment used during the procedure.

Doff PPE: Remove PPE carefully to avoid self-contamination. Remove the outer gloves first

and dispose of them as hazardous waste.[8] Remove the face shield, goggles, and gown.

Remove inner gloves last.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[3][8]
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Caption: Workflow for Safe Handling and Disposal of Citalopram.
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Disposal Plan: Step-by-Step Protocol
Improper disposal can lead to environmental contamination; Citalopram must be managed as

hazardous chemical waste.[9]

Step 1: Waste Identification and Segregation

Identify Waste Streams: This includes pure Citalopram, expired or unused material, and all

contaminated lab materials such as gloves, gowns, weigh papers, empty stock bottles, and

glassware.[9]

Segregate Waste: Use dedicated, leak-proof containers clearly labeled "Hazardous Waste:

Citalopram".[9] Do not mix Citalopram waste with non-hazardous trash.[9]

Step 2: Container Management and Disposal

Storage: Keep hazardous waste containers sealed and stored in a designated, secure area.

Prohibition: Never dispose of Citalopram or its solutions down the drain.[1][9] The EPA

prohibits the sewering of hazardous pharmaceutical waste.[9]

Final Disposal: Arrange for disposal through an approved hazardous waste management

company, following all local, state, and federal regulations.[3][9]

Emergency Procedures: Spills and Exposure
In case of an accident, follow these procedures immediately.
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Situation Action Protocol

Minor Spill (Powder)

Evacuate and alert others. Wear full PPE,

including a respirator.[6] Avoid generating dust.

[6] Gently cover the spill with an inert absorbent

material. Use dry clean-up procedures; carefully

sweep or vacuum the material into a hazardous

waste container.[3][6] The vacuum must be

fitted with a HEPA filter.[6]

Ingestion

Call a poison center or doctor immediately.[3]

Rinse the mouth with water.[3] Do NOT induce

vomiting.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[3]

Skin Contact

Immediately remove contaminated clothing.[3]

Flush the affected skin with running water for at

least 15 minutes.[3] Seek medical attention if

irritation persists.[4]

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open.[3] Seek

immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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